Cas no 1805428-60-7 (2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile
• CAS No: 1805428-60-7
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 4876492
• Update Time: 2025-10-25

2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3/c1-6-5-15-8(4-14)9(10(11)12)7(6)2-3-13/h5,10H,2H2,1H3
• InChI Key： RSAMMUXOBJBFBT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile

Professional Introduction to 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1805428-60-7)

2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile, with the CAS number 1805428-60-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is well-known for its diverse applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly the presence of a cyano group, a difluoromethyl group, and a methyl group, make it a valuable intermediate in the synthesis of various biologically active substances.

The< strong>cyano group in the molecule contributes to its reactivity and functionality, enabling it to participate in various chemical transformations such as nucleophilic addition and condensation reactions. This property is particularly useful in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals. The< strong>difluoromethyl group is another key feature that enhances the compound's utility. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of molecules, making them crucial in drug design. The incorporation of difluoromethyl groups often improves the pharmacokinetic properties of drug candidates.

The< strong>methyl group in 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile also plays a role in modulating the electronic and steric properties of the molecule. This can be particularly important in determining its interaction with biological targets, such as enzymes and receptors. The combination of these functional groups makes this compound a versatile building block for synthetic chemists.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their potential applications in medicine. One area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies for these conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile as a key intermediate in the synthesis of a novel kinase inhibitor. The study demonstrated that incorporating this compound into a drug candidate improved its potency and selectivity against specific kinases. This finding underscores the importance of structural features like the cyano and difluoromethyl groups in optimizing drug-like properties.

Another application of this compound is in the field of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The unique structure of 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile makes it a potential candidate for developing new agrochemicals with improved efficacy and environmental safety.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-acetonitrile (CAS No. 1805428-60-7) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, including kinase inhibitors and agrochemicals. As research continues to uncover new applications for this compound, its importance in chemical and pharmaceutical innovation is likely to grow.